Cas no 22771-08-0 (Benzoyl fluoride, 2-[(trifluoromethyl)amino]- (9CI))

Benzoyl fluoride, 2-[(trifluoromethyl)amino]- (9CI), is a fluorinated organic compound characterized by the presence of both a benzoyl fluoride moiety and a trifluoromethylamino group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for introducing fluorinated functional groups into target molecules. Its high electrophilicity at the carbonyl carbon enables efficient acylation reactions, while the trifluoromethylamino group enhances stability and influences electronic properties. The compound is useful in pharmaceutical and agrochemical research, where fluorinated intermediates are often sought for their metabolic stability and bioavailability. Proper handling is required due to its potential reactivity and sensitivity to moisture.
Benzoyl fluoride, 2-[(trifluoromethyl)amino]- (9CI) structure
22771-08-0 structure
Product name:Benzoyl fluoride, 2-[(trifluoromethyl)amino]- (9CI)
CAS No:22771-08-0
MF:C8H5F4NO
MW:207.125015974045
MDL:MFCD13174629
CID:251081
PubChem ID:15110480

Benzoyl fluoride, 2-[(trifluoromethyl)amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoyl fluoride, 2-[(trifluoromethyl)amino]- (9CI)
    • 2-(trifluoromethylamino)benzoyl fluoride
    • Anthraniloyl fluoride, N-(trifluoromethyl)- (8CI)
    • N-(Trifluoromethyl)anthraniloyl fluoride
    • SCHEMBL10647665
    • DTXSID60568353
    • 2-[(Trifluoromethyl)amino]benzoyl fluoride
    • XGLYAMHQMRUXBK-UHFFFAOYSA-N
    • o-Fluorcarbonyl-N-(trifluormethyl)-anilin
    • 2-[(Trifluoromethyl)amino]-benzoyl fluoride, 98%
    • MFCD13174629
    • 22771-08-0
    • 2-[(TRIFLUOROMETHYL)AMINO]-BENZOYL FLUORIDE
    • MDL: MFCD13174629
    • Inchi: InChI=1S/C8H5F4NO/c9-7(14)5-3-1-2-4-6(5)13-8(10,11)12/h1-4,13H
    • InChI Key: XGLYAMHQMRUXBK-UHFFFAOYSA-N
    • SMILES: FC(NC1C=CC=CC=1C(F)=O)(F)F

Computed Properties

  • Exact Mass: 207.03075
  • Monoisotopic Mass: 207.03072643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

Benzoyl fluoride, 2-[(trifluoromethyl)amino]- (9CI) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB277742-1 g
2-[(Trifluoromethyl)amino]-benzoyl fluoride, 98%; .
22771-08-0 98%
1g
€398.00 2023-04-26
abcr
AB277742-1g
2-[(Trifluoromethyl)amino]-benzoyl fluoride, 98%; .
22771-08-0 98%
1g
€398.00 2025-02-14

Benzoyl fluoride, 2-[(trifluoromethyl)amino]- (9CI) Related Literature

Additional information on Benzoyl fluoride, 2-[(trifluoromethyl)amino]- (9CI)

Benzoyl fluoride, 2-[(trifluoromethyl)amino]- (9CI) and its Applications in Modern Chemical Research

Benzoyl fluoride, 2-[(trifluoromethyl)amino]- (9CI) is a specialized organic compound with a unique molecular structure that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 22771-08-0, features a benzoyl fluoride core substituted with a trifluoromethylamino group. The presence of these functional groups imparts distinct chemical properties, making it a valuable reagent in various synthetic and analytical applications.

The trifluoromethyl group is particularly noteworthy due to its ability to enhance the metabolic stability and lipophilicity of molecules, which is a critical factor in drug design. In recent years, there has been a surge in research focused on the development of fluorinated compounds for their potential therapeutic benefits. The incorporation of fluorine atoms into drug candidates has been shown to improve their pharmacokinetic profiles, leading to increased efficacy and reduced side effects.

Benzoyl fluoride, 2-[(trifluoromethyl)amino]- (9CI) serves as a versatile intermediate in the synthesis of more complex molecules. Its reactivity allows for the formation of various functional groups, making it a useful building block in organic synthesis. For instance, it can be employed in the preparation of amides, esters, and other fluorinated derivatives that are essential in medicinal chemistry.

In the realm of academic research, this compound has been utilized in studies aimed at understanding the mechanisms of enzyme inhibition and activation. The trifluoromethylamino group interacts with biological targets in unique ways, providing insights into how structural modifications can influence biological activity. Such studies are crucial for the development of novel therapeutic agents that can modulate biological pathways effectively.

The pharmaceutical industry has also shown interest in Benzoyl fluoride, 2-[(trifluoromethyl)amino]- (9CI) due to its potential applications in the synthesis of antiviral and anticancer drugs. Researchers have explored its use in creating fluorinated analogs of known drugs, which often exhibit improved pharmacological properties. For example, fluorinated compounds have demonstrated enhanced binding affinity to target proteins, leading to more potent therapeutic effects.

Recent advancements in computational chemistry have further highlighted the importance of this compound. Molecular modeling studies have revealed that the trifluoromethylamino group can significantly influence the conformational flexibility and electronic properties of molecules. These insights are invaluable for rational drug design, allowing researchers to predict how structural changes will impact biological activity.

The synthesis of Benzoyl fluoride, 2-[(trifluoromethyl)amino]- (9CI) itself is an intricate process that requires careful optimization to ensure high yield and purity. Modern synthetic methodologies often involve multi-step reactions that require precise control over reaction conditions. Advances in catalytic systems and green chemistry principles have made it possible to produce this compound more efficiently while minimizing environmental impact.

In conclusion, Benzoyl fluoride, 2-[(trifluoromethyl)amino]- (9CI) is a multifaceted compound with significant applications in chemical biology and pharmaceutical research. Its unique structure and reactivity make it a valuable tool for synthesizing complex molecules and studying biological mechanisms. As research continues to evolve, this compound is likely to play an even greater role in the development of novel therapeutic agents that address unmet medical needs.

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Amadis Chemical Company Limited
(CAS:22771-08-0)Benzoyl fluoride, 2-[(trifluoromethyl)amino]- (9CI)
A1149517
Purity:99%
Quantity:1g
Price ($):236.0